Cas no 133918-13-5 (Bis(1-\u200bmethylethoxy)\u200bphosphinyl\u200bdichloromethyl\u200bphosphonic Acid DIsodium Salt)

Bis(1-methylethoxy)phosphinyldichloromethylphosphonic Acid Disodium Salt is a specialized organophosphorus compound with applications in chemical synthesis and industrial processes. Its unique structure, featuring both phosphinyl and phosphonic acid groups, provides versatile reactivity, particularly in phosphorylation reactions. The disodium salt form enhances solubility in aqueous systems, facilitating handling and integration into various formulations. This compound is valued for its stability under controlled conditions and its ability to act as an intermediate in the production of more complex phosphorus-containing molecules. Its dichloromethyl moiety further contributes to its utility in selective chemical transformations, making it a useful reagent in advanced synthetic chemistry.

$Bis(1-\u200bmethylethoxy)\u200bphosphinyl\u200bdichloromethyl\u200bphosphonic Acid DIsodium Salt structure$

133918-13-5 structure

Product Name:Bis(1-\u200bmethylethoxy)\u200bphosphinyl\u200bdichloromethyl\u200bphosphonic Acid DIsodium Salt

CAS No:133918-13-5

MF:C₇H₁₇Cl₂NaO₆P₂

MW:353.049573659897

CID:5057974

Update Time:2025-05-30

Bis(1-\u200bmethylethoxy)\u200bphosphinyl\u200bdichloromethyl\u200bphosphonic Acid DIsodium Salt Chemical and Physical Properties

Names and Identifiers

- [[Bis(1-methylethoxy)phosphinyl]dichloromethyl]phosphonic Acid DIsodium Salt
- Bis(1-\u200bmethylethoxy)\u200bphosphinyl\u200bdichloromethyl\u200bphosphonic Acid DIsodium Salt
- Inchi： 1S/C7H16Cl2O6P2.Na.H/c1-5(2)14-17(13,15-6(3)4)7(8,9)16(10,11)12;;/h5-6H,1-4H3,(H2,10,11,12);;
- InChI Key： FHGVBKJYDGAHOV-UHFFFAOYSA-N
- SMILES： C(Cl)(Cl)(P(O)(O)=O)P(=O)(OC(C)C)OC(C)C.[NaH]

Bis(1-\u200bmethylethoxy)\u200bphosphinyl\u200bdichloromethyl\u200bphosphonic Acid DIsodium Salt Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B133915-10mg	[[Bis(1-\u200bmethylethoxy)\u200bphosphinyl]\u200bdichloromethyl]\u200bphosphonic Acid DIsodium Salt	133918-13-5	10mg	$ 391.00	2023-04-19
TRC	B133915-25mg	[[Bis(1-\u200bmethylethoxy)\u200bphosphinyl]\u200bdichloromethyl]\u200bphosphonic Acid DIsodium Salt	133918-13-5	25mg	$ 936.00	2023-04-19
TRC	B133915-50mg	[[Bis(1-\u200bmethylethoxy)\u200bphosphinyl]\u200bdichloromethyl]\u200bphosphonic Acid DIsodium Salt	133918-13-5	50mg	$ 1562.00	2023-04-19

Bis(1-\u200bmethylethoxy)\u200bphosphinyl\u200bdichloromethyl\u200bphosphonic Acid DIsodium Salt Related Literature

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Additional information on Bis(1-\u200bmethylethoxy)\u200bphosphinyl\u200bdichloromethyl\u200bphosphonic Acid DIsodium Salt

Research Briefing on Bis(1-methylethoxy)phosphinyldichloromethylphosphonic Acid Disodium Salt (CAS: 133918-13-5)

Bis(1-methylethoxy)phosphinyldichloromethylphosphonic Acid Disodium Salt (CAS: 133918-13-5) is a specialized organophosphorus compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications. Recent studies have explored its utility as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and prodrugs. This briefing provides an overview of the latest research advancements related to this compound, focusing on its synthesis, characterization, and biological applications.

Recent literature highlights the compound's role in the synthesis of phosphonate-based prodrugs, which are increasingly being investigated for their enhanced bioavailability and targeted delivery. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient conversion of Bis(1-methylethoxy)phosphinyldichloromethylphosphonic Acid Disodium Salt into prodrug candidates for antiviral therapies. The study reported improved pharmacokinetic profiles and reduced cytotoxicity compared to traditional phosphonate derivatives, underscoring the compound's potential in drug design.

In addition to its pharmaceutical applications, this compound has also been investigated for its utility in chemical biology. A 2024 study in ACS Chemical Biology explored its use as a versatile building block for the synthesis of phosphonate-modified oligonucleotides. These modified oligonucleotides exhibited enhanced stability against nuclease degradation, making them promising candidates for antisense therapy and gene silencing applications. The study emphasized the compound's role in advancing the field of nucleic acid therapeutics.

Further research has delved into the mechanistic aspects of Bis(1-methylethoxy)phosphinyldichloromethylphosphonic Acid Disodium Salt. A recent investigation published in Organic Letters (2023) elucidated the compound's reactivity patterns under various conditions, providing insights into its potential for selective functionalization. The findings are expected to facilitate the development of more efficient synthetic routes for phosphonate-based compounds, thereby accelerating drug discovery efforts.

Despite these promising developments, challenges remain in the large-scale production and purification of this compound. A 2024 review in Chemical Reviews highlighted the need for optimized synthetic protocols to address issues related to yield and scalability. Future research directions may focus on green chemistry approaches to improve the sustainability of its synthesis, as well as further exploration of its biological activities in preclinical models.

In conclusion, Bis(1-methylethoxy)phosphinyldichloromethylphosphonic Acid Disodium Salt (CAS: 133918-13-5) represents a valuable tool in the toolkit of medicinal chemists and chemical biologists. Its versatility in drug design and nucleic acid modification, coupled with ongoing advancements in synthetic methodologies, positions it as a compound of enduring interest in the field. Continued research is expected to unlock new applications and refine its utility in therapeutic development.